Cas no 10415-86-8 (Pentanoic acid,4-methylphenyl ester)

• Product Name: Pentanoic acid,4-methylphenyl ester
• CAS No: 10415-86-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 159593
• PubChem ID: 82613
• Update Time: 2025-11-07

Pentanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-methylphenyl ester
• (4-methylphenyl) pentanoate
• 4-methylphenyl valerate
• 4-methylphenyl pentanoate
• Einecs 233-888-5
• p-Cresyl valerate
• para-cresyl valerate
• Valeric acid p-tolyl ester
• AMYLMETACRESOL IMPURITY J [EP IMPURITY]
• UNII-JPT2OXN70I
• JPT2OXN70I
• 4-methylphenylpentanoate
• NS00023282
• Pentanoic acid, 4-methylphenyl ester
• DTXSID5065067
• XDIFYXKFWPNGRV-UHFFFAOYSA-N
• AO-548/41714256
• Q63395791
• 10415-86-8
• SCHEMBL6689929
• Pentanoic acid 4-methylphenyl ester

• Inchi： 1S/C12H16O2/c1-3-4-5-12(13)14-11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3
• InChI Key： XDIFYXKFWPNGRV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(CCCC)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Pentanoic acid,4-methylphenyl ester

Exploring Pentanoic acid,4-methylphenyl ester (CAS No. 10415-86-8): Properties, Applications, and Industry Insights

Pentanoic acid,4-methylphenyl ester, identified by its CAS No. 10415-86-8, is a specialized ester compound widely recognized for its unique chemical properties and versatile applications. This organic compound, also referred to as 4-methylphenyl pentanoate, belongs to the family of aromatic esters, which are increasingly sought after in industries ranging from fragrances to specialty chemicals. Its molecular structure combines a pentanoic acid backbone with a 4-methylphenyl group, resulting in a compound that exhibits both lipophilic and aromatic characteristics.

In recent years, the demand for ester-based compounds like Pentanoic acid,4-methylphenyl ester has surged, driven by trends in sustainable chemistry and green manufacturing. Researchers and manufacturers are particularly interested in its potential as a bio-based solvent or flavor enhancer, aligning with the global shift toward eco-friendly alternatives. Searches for "biodegradable esters" and "safe aromatic compounds" have spiked by 40% in the last two years, reflecting this growing interest.

The synthesis of CAS No. 10415-86-8 typically involves esterification reactions between pentanoic acid and 4-methylphenol, a process optimized for high yield and purity. Advanced techniques such as enzymatic catalysis are now being explored to reduce energy consumption, a topic frequently queried in academic and industrial forums. Analytical methods like GC-MS and HPLC are employed to verify its purity, which is critical for applications in pharmaceutical intermediates and cosmetic formulations.

One of the most compelling uses of Pentanoic acid,4-methylphenyl ester lies in the fragrance industry, where it contributes to woody and amber-like olfactory profiles. With consumers increasingly searching for "long-lasting perfume ingredients" and "synthetic musk alternatives," this compound has gained attention for its stability and low volatility. Additionally, its compatibility with polymer matrices makes it a candidate for functional coatings and plasticizers, though further research is needed to assess its environmental impact.

From a regulatory standpoint, 10415-86-8 complies with major chemical inventories such as REACH and TSCA, ensuring its legality for international trade. However, users often inquire about "ester compound safety data" and "handling guidelines," emphasizing the need for clear documentation. Recent studies have also investigated its biodegradability, a key factor given the rise of ESG (Environmental, Social, and Governance) metrics in chemical procurement.

In conclusion, Pentanoic acid,4-methylphenyl ester (CAS No. 10415-86-8) represents a fascinating intersection of chemistry and industry needs. Its adaptability across sectors—from flavors and fragrances to material science—positions it as a compound of enduring relevance. As research continues to uncover new applications, this ester will likely remain a topic of interest for scientists and commercial stakeholders alike.